1-[Phenyl(3,4,5-trimethoxyphenyl)methyl]-1,4-diazepane

• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol
• IUPAC Name: 1-[phenyl-(3,4,5-trimethoxyphenyl)methyl]-1,4-diazepane
• InChI: InChI=1S/C21H28N2O3/c1-24-18-14-17(15-19(25-2)21(18)26-3)20(16-8-5-4-6-9-16)23-12-7-10-22-11-13-23/h4-6,8-9,14-15,20,22H,7,10-13H2,1-3H3
• InChI Key: FPPFSSBNTOQSST-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(C2=CC=CC=C2)N3CCCNCC3

Description

1-[Phenyl(3,4,5-trimethoxyphenyl)methyl]-1,4-diazepane is a diazepane derivative featuring a benzhydryl moiety substituted with phenyl and 3,4,5-trimethoxyphenyl groups. This compound belongs to a class of nitrogen-containing heterocycles, which are of significant interest in medicinal and agrochemical research due to their structural versatility and bioactivity.

Preparation Methods

The synthesis of 1-[Phenyl(3,4,5-trimethoxyphenyl)methyl]-1,4-diazepane typically involves multistep reactionsThe reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity .

Chemical Reactions Analysis

1-[Phenyl(3,4,5-trimethoxyphenyl)methyl]-1,4-diazepane can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where common reagents include alkyl halides and nucleophiles like amines or thiols.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Chemistry: It serves as a building block

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Observations :

• Substituent Effects : Electron-donating methoxy groups (3,4,5-trimethoxy) enhance lipophilicity and steric bulk compared to electron-withdrawing groups (e.g., Cl, CF₃, CN). This difference impacts reactivity during synthesis and biological interactions .
• Yield Variability : Yields for diazepane derivatives range from 44% to 53%, influenced by substituent electronic effects and purification methods (e.g., column chromatography) .

Physicochemical Properties

• Molecular Weight : The trimethoxy substitution increases molecular weight (~443 g/mol estimated) relative to simpler derivatives (e.g., 245 g/mol for CF₃-substituted analogs) .
• Stability : Methoxy groups may confer resistance to metabolic degradation compared to ester-linked derivatives like Dilazep (1,4-bis-[3-(3,4,5-trimethoxybenzoyloxy)-propyl]-diazepane) .

Tables

Table 2: Physicochemical Properties

Compound	Molecular Weight (g/mol)	logP (Estimated)	Key Functional Group
1-[Phenyl(3,4,5-trimethoxyphenyl)methyl]-1,4-diazepane	~443	3.8	Methoxy
1-(3-(Trifluoromethyl)phenyl)-1,4-diazepane	245.85	2.1	CF₃
1-((4-Chlorophenyl)(phenyl)methyl)-1,4-diazepane	~300	2.9	Cl